Cas no 1232365-40-0 (1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid)
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid
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- MDL: MFCD22566197
- Inchi: 1S/C8H10F2O4/c1-2-14-6(13)7(5(11)12)3-8(9,10)4-7/h2-4H2,1H3,(H,11,12)
- InChI Key: XVFDTXYSPJXFLD-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)(C(O)=O)CC(F)(F)C1
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-500MG |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 500MG |
¥ 2,560.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-1G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 1g |
¥ 3,201.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-5G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 5g |
¥ 9,603.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-10G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 10g |
¥ 16,005.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-25G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 25g |
¥ 32,010.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-50G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 50g |
¥ 51,216.00 | 2023-04-05 | |
| Advanced ChemBlocks | P49252-1G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 97% | 1G |
$750 | 2023-09-15 | |
| Advanced ChemBlocks | P49252-5G |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 97% | 5G |
$2,255 | 2023-09-15 | |
| Ambeed | A618230-1g |
1-(Ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 98% | 1g |
$472.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1031-100mg |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid |
1232365-40-0 | 95% | 100mg |
¥1155.0 | 2024-04-25 |
1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid
1-(Ethoxycarbonyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid: A Comprehensive Overview
The compound 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid, identified by the CAS number 1232365-40-0, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acids, featuring a cyclobutane ring substituted with ethoxycarbonyl and difluoro groups. The structure of this molecule is characterized by its small, strained cyclobutane ring, which contributes to its reactivity and uniqueness in chemical synthesis.
Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The presence of the cyclobutane ring in 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid makes it a valuable intermediate in the synthesis of complex molecules. Its reactivity is further enhanced by the electron-withdrawing groups, such as the ethoxycarbonyl and difluoro substituents, which influence its electronic properties and reactivity.
In terms of synthesis, this compound can be prepared through various routes, including cycloaddition reactions or ring-opening/closing strategies. The use of transition metal catalysts has been shown to facilitate the formation of the cyclobutane ring, making it a viable target for large-scale production. The synthesis of 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid has been optimized in recent years, with researchers focusing on improving yield and purity through green chemistry approaches.
The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for use in various solvent systems. The presence of fluorine atoms introduces additional complexity to its physical properties, as fluorinated compounds often exhibit unique behavior due to their high electronegativity and low polarity.
In the field of pharmacology, 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid has been explored as a potential lead compound for drug development. Its structure suggests that it could serve as a precursor for bioactive molecules with anti-inflammatory or antiviral properties. Recent research has focused on its ability to modulate specific cellular pathways, making it a promising candidate for further investigation.
Beyond pharmacology, this compound has applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced polymer systems. Researchers have explored its role as a building block for constructing functional materials with tailored properties.
The latest advancements in computational chemistry have also contributed to our understanding of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more precise predictions about its behavior in different chemical environments. These computational studies have been instrumental in guiding experimental work and optimizing synthetic routes.
In conclusion, 1-(ethoxycarbonyl)-3,3-difluorocyclobutane-1-carboxylic acid is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an attractive target for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.
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